Cas no 2229005-83-6 (2-(4-bromo-5-methylthiophen-2-yl)prop-2-enoic acid)

• Product Name: 2-(4-bromo-5-methylthiophen-2-yl)prop-2-enoic acid
• CAS No: 2229005-83-6
• MF: C₈H₇BrO₂S
• MW: 247.108980417252
• CID: 5838236
• PubChem ID: 165682136
• Update Time: 2025-06-13

2-(4-bromo-5-methylthiophen-2-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-5-methylthiophen-2-yl)prop-2-enoic acid
• EN300-1920862
• 2229005-83-6

• Inchi： 1S/C8H7BrO2S/c1-4(8(10)11)7-3-6(9)5(2)12-7/h3H,1H2,2H3,(H,10,11)
• InChI Key： LWOMJHLEMJTNLT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C)C(=O)O)SC=1C

Computed Properties

• Exact Mass: 245.93501g/mol
• Monoisotopic Mass: 245.93501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 65.5Ų

Additional information on 2-(4-bromo-5-methylthiophen-2-yl)prop-2-enoic acid

Introduction to 2-(4-bromo-5-methylthiophen-2-yl)prop-2-enoic acid (CAS No. 2229005-83-6)

2-(4-bromo-5-methylthiophen-2-yl)prop-2-enoic acid, identified by the CAS number 2229005-83-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of thiophene derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a bromine substituent at the 4-position and a methyl group at the 5-position of the thiophene ring, along with the prop-2-enoic acid moiety, contribute to its unique chemical properties and reactivity.

The thiophene core is a heterocyclic aromatic compound that has been extensively studied for its pharmacological properties. Thiophenes and their derivatives exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, antiviral, and anticancer effects. The introduction of electron-withdrawing groups such as bromine and electron-donating groups such as methyl can significantly alter the electronic properties of the thiophene ring, thereby modulating its biological activity. In the case of 2-(4-bromo-5-methylthiophen-2-yl)prop-2-enoic acid, these substituents are strategically positioned to enhance its interactions with biological targets.

The prop-2-enoic acid functional group in the molecule introduces a carboxylic acid moiety and a double bond, which can participate in various chemical reactions such as esterification, amidation, and condensation reactions. These reactions are often employed in the synthesis of more complex molecules, including drug candidates. The presence of both a bromine atom and a methyl group on the thiophene ring also makes this compound a valuable intermediate in organic synthesis, allowing for further functionalization and derivatization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 2-(4-bromo-5-methylthiophen-2-yl)prop-2-enoic acid with greater accuracy. These tools have been instrumental in identifying potential binding sites on biological targets and understanding the mechanisms of action of thiophene derivatives. For instance, studies have shown that thiophene-based compounds can interact with enzymes and receptors through hydrophobic interactions, hydrogen bonding, and π-stacking interactions. The specific arrangement of atoms in 2-(4-bromo-5-methylthiophen-2-yl)prop-2-enoic acid is likely to influence its binding affinity and selectivity for these targets.

In addition to computational studies, experimental research has also provided valuable insights into the biological activity of this compound. Preclinical studies have demonstrated that derivatives of thiophene containing bromine and methyl substituents exhibit promising antimicrobial properties. The bromine atom, in particular, has been shown to enhance the bioavailability and metabolic stability of drug candidates. The prop-2-enoic acid moiety may contribute to the solubility and pharmacokinetic properties of the molecule, making it more suitable for oral administration or other routes of delivery.

The pharmaceutical industry has been actively exploring thiophene derivatives as potential therapeutic agents due to their versatility and efficacy. 2-(4-bromo-5-methylthiophen-2-yl)prop-2-enoic acid represents an interesting example of how structural modifications can lead to novel bioactive compounds. Researchers are currently investigating its potential applications in treating various diseases, including cancer, inflammation-related disorders, and infectious diseases. The compound's ability to modulate biological pathways makes it a promising candidate for further development into a drug or a lead compound for drug discovery programs.

One area where thiophene derivatives have shown significant promise is in oncology research. Several studies have highlighted the ability of thiophene-based compounds to inhibit tumor growth by targeting specific enzymes involved in cell proliferation and survival. The bromine substituent in 2-(4-bromo-5-methylthiophen-2-yl)prop-2-enoic acid may play a crucial role in enhancing its binding affinity to these enzymes. Additionally, the prop-2-enoic acid moiety could serve as a scaffold for designing molecules that can selectively inhibit cancer-related pathways without affecting normal cells.

The synthesis of 2-(4-bromo-5-methylthiophen-2-ylo prop)-3enoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated coupling reactions, have made it possible to construct complex molecular frameworks efficiently. These methods allow chemists to introduce specific functional groups at desired positions on the thiophene ring, enabling fine-tuning of biological activity.

The chemical stability of this compound is another important consideration in its development as a pharmaceutical agent. Factors such as solubility, thermal stability, and resistance to metabolic degradation must be carefully evaluated to ensure that it remains effective throughout its shelf life. Advances in synthetic chemistry have provided new tools for improving the stability and bioavailability of drug candidates like (4-bromo - 5 - methyl - 3 - thienyl)acrylic acid.

In conclusion,(4 - bromo - 5 - methyl - 3 - thienyl)acrylic acid (CAS No . 2229005 - 83 - 6) is a structurally interesting compound with potential applications in pharmaceutical research . Its unique combination o f functional groups makes it suitable f or further derivatization an d development into novel therapeutic agents . With ongoing research efforts focused on understanding its biological activity an d optimizing its synthetic route , this compoun d holds promise f or contributing t o future medical advancements .